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Compound of Interest

Compound Name: Rubraxanthone

Cat. No.: B1241749 Get Quote

Disclaimer: This document provides generalized guidance on the disposal of Rubraxanthone
based on standard laboratory safety protocols for hazardous chemical waste. Rubraxanthone
is a naturally occurring xanthone with documented cytotoxic and antibacterial properties,

indicating it should be handled as a potentially hazardous substance.[1][2][3] However, a

specific Safety Data Sheet (SDS) with official disposal instructions was not located.

Researchers must consult their institution's Environmental Health and Safety (EHS)

department for specific guidance and adhere to all local, state, and federal regulations. This

information is intended to supplement, not replace, institutional protocols.

Rubraxanthone is a chemical compound intended for research use only.[4] Proper handling

and disposal are critical to ensure personnel safety and environmental protection.

Chemical and Physical Properties Summary
All personnel handling Rubraxanthone should be familiar with its known properties to inform

safe handling and disposal decisions.
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Property Data Source(s)

Molecular Formula C₂₄H₂₆O₆ [1]

CAS Number 65411-01-0 [1]

Appearance Yellow crystal [2]

Known Biological Activity

Antibacterial, Cytotoxic,

Antiplatelet, Antineoplastic,

PAF inhibitor[1][2][3][4]

[1][2][3][4]

Solubility Soluble in methanol [5]

Experimental Protocols: Step-by-Step Disposal
Procedures
Due to its cytotoxic properties, all Rubraxanthone waste must be treated as hazardous

chemical waste. Do not dispose of Rubraxanthone down the drain or in regular trash.

Container: Keep the solid chemical in its original, clearly labeled manufacturer's container.[6]

[7] Do not deface the original label.

Labeling: Affix a "Hazardous Waste" label to the container. Fill out the label completely,

including the full chemical name ("Rubraxanthone"), concentration (100%), and

accumulation start date.

Storage: Store the container in a designated Satellite Accumulation Area (SAA).[8] The

container must be sealed with a secure, leak-proof cap and placed within a secondary

container to prevent spills.[6]

Segregation: Ensure the waste container is stored separately from incompatible materials,

such as strong oxidizing agents.[8]

Pickup: Arrange for a hazardous waste pickup through your institution's EHS department

before the 90-day accumulation limit is reached.[6]
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This category includes items such as gloves, pipette tips, absorbent paper, and empty

containers.

Empty Containers: Triple-rinse empty Rubraxanthone containers with a suitable solvent

(e.g., methanol).[9] Collect the rinsate as hazardous liquid waste (see Protocol 2.3). After

triple-rinsing, the container may be disposed of in the trash, or as directed by your EHS

office.[9]

Contaminated Solids (Non-Sharps):

Collect all contaminated items (e.g., gloves, wipes) in a clear plastic bag.[6]

Double-bag the waste to ensure containment.[6]

Label the outer bag as "Hazardous Waste" with the contaminant identified as "Solid debris

contaminated with Rubraxanthone."

Store in the SAA and arrange for EHS pickup.

Contaminated Sharps:

Collect all contaminated sharps (pipettes, needles, broken glass) in a designated,

puncture-proof sharps container.[6]

Label the container "Hazardous Waste - Sharps contaminated with Rubraxanthone."

Once the container is three-quarters full, seal it and arrange for EHS pickup.

Waste Collection: Collect all liquid waste containing Rubraxanthone in a compatible, leak-

proof container with a screw-on cap.[6][8] Do not use beakers or flasks with stoppers for

waste accumulation.

Segregation:

Halogenated vs. Non-Halogenated: Do not mix solvents. Use separate waste containers

for halogenated and non-halogenated solvent waste containing Rubraxanthone.

Aqueous Waste: Collect aqueous solutions separately from solvent-based waste.
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Labeling: Label the container with a "Hazardous Waste" tag. List all chemical constituents,

including solvents and solutes, with their approximate concentrations. For example:

"Methanol 99%, Rubraxanthone 1%".

Storage: Keep the container sealed at all times, except when adding waste.[9] Store it in a

designated SAA within a secondary containment tray.

Pickup: Arrange for a hazardous waste pickup with your institution's EHS department.

Mandatory Visualizations
The following diagram outlines the decision-making workflow for the proper disposal of

Rubraxanthone waste streams.
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Identify Rubraxanthone Waste

Determine Waste Type

Solid Rubraxanthone
(Pure / Expired)

 Solid 

Liquid Waste
(Solutions)

 Liquid 

Contaminated Debris
(Gloves, Wipes, Glassware)

 Debris 

Protocol 2.1:
- Keep in original container

- Attach Hazardous Waste Label
- Store in SAA secondary containment

Protocol 2.3:
- Collect in sealed, compatible container

- Segregate by solvent type
- Label with all components

- Store in SAA secondary containment

Is it a Sharp?

Protocol 2.2:
- Place in puncture-proof sharps container

- Label as 'Sharps Waste'
- Store in SAA

 Yes 

Protocol 2.2:
- Double-bag in clear plastic bags

- Label as 'Solid Waste'
- Store in SAA

 No 

Arrange for Hazardous Waste
Pickup via EHS

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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